Cas no 67730-42-1 (BENZENEMETHANOL, 2-HYDROXY-3,6-DIMETHYL-)

• Product Name: BENZENEMETHANOL, 2-HYDROXY-3,6-DIMETHYL-
• CAS No: 67730-42-1
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 3376189
• Update Time: 2025-04-23

BENZENEMETHANOL, 2-HYDROXY-3,6-DIMETHYL- Chemical and Physical Properties

Names and Identifiers

• BENZENEMETHANOL, 2-HYDROXY-3,6-DIMETHYL-

• Inchi： 1S/C9H12O2/c1-6-3-4-7(2)9(11)8(6)5-10/h3-4,10-11H,5H2,1-2H3
• InChI Key： MMGPIADYJSPEJI-UHFFFAOYSA-N
• SMILES： C1(CO)=C(C)C=CC(C)=C1O

Additional information on BENZENEMETHANOL, 2-HYDROXY-3,6-DIMETHYL-

BENZENEMETHANOL, 2-HYDROXY-3,6-DIMETHYL-

BENZENEMETHANOL, 2-HYDROXY-3,6-DIMETHYL- is a unique organic compound that has garnered significant attention in the field of biomedical research. This compound belongs to the class of phenolic alcohols and exhibits a distinctive structure characterized by hydroxyl and methyl substituents on a benzene ring. Its IUPAC name, BENZENEMETHANOL, 2-HYDROXY-3,6-DIMETHYL-, highlights its specific substitution pattern, which plays a crucial role in determining its chemical and biological properties.

The compound's structure consists of a benzene ring with hydroxyl (-OH) group at position 2 and methyl (-CH₃) groups at positions 3 and 6. This arrangement imparts the molecule with unique electronic and steric effects, making it an interesting subject for research in various areas such as pharmacology, chemistry, and nanootechnology. Recent studies have focused on its potential applications in drug delivery systems, where its hydroxyl group can serve as a site for functionalization, enabling the attachment of bioactive molecules or targeting ligands.

In the realm of biomedical engineering, BENZENEMETHANOL, 2-HYDROXY-3,6-DIMETHYL- has shown promise as a building block for constructing stimuli-responsive materials. Its phenolic hydroxyl group can undergo reversible changes in response to external stimuli such as pH or temperature, which makes it suitable for applications in sensors, controlled drug delivery, and bioimaging. These properties are particularly valuable in the development of advanced therapeutic platforms that require precise control over drug release or tissue targeting.

Recent advancements in molecular modeling and docking studies have provided deeper insights into the interactions of BENZENEMETHANOL, 2-HYDROXY-3,6-DIMETHYL- with biological systems. For instance, computational analyses have revealed that the hydroxyl group can form hydrogen bonds with key residues in protein targets, suggesting potential applications in enzyme inhibition or antibacterial therapy. This understanding is further enhanced by experimental studies that demonstrate its ability to modulate cellular pathways, making it a compelling candidate for exploratory drug development.

The synthesis of BENZENEMETHANOL, 2-HYDROXY-3,6-DIMETHYL- has also been optimized in recent years. Researchers have developed efficient methods to introduce the hydroxyl and methyl groups at specific positions on the benzene ring, ensuring high yields and purity. These synthetic strategies are crucial for advancing its applications in biotechnology, particularly in the production of complex molecules or bioactive compounds that require precise structural control.

In conclusion, BENZENEMETHANOL, 2-HYDROXY-3,6-DIMETHYL- stands as a versatile and valuable compound with wide-ranging applications in the biomedical field. Its unique structure, coupled with its responsive properties and potential for functionalization, positions it at the forefront of innovative research and development. As our understanding of its biological interactions and material properties continues to grow, so too does its utility in addressing pressing challenges in medicine and biotechnology.